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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary

2-Morpholinecarboxamide hydrochloride (and its enantiomers) represents a privileged
scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors
(e.g., PI3K

/

) and CNS-active agents. Unlike its 4-substituted counterparts (ureas), the 2-carboxamide
moiety introduces a chiral center on the morpholine ring, offering a vector for specific hydrogen
bonding interactions within the ATP-binding pockets of enzymes while significantly enhancing
aqueous solubility and metabolic stability.

This guide details the technical discovery logic, focusing on the transition from chiral pool
precursors (Serine) to the final hydrochloride salt, emphasizing stereochemical retention and
scalable process chemistry.

Structural Identity & Pharmacophore Logic
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The 2-morpholinecarboxamide scaffold is not merely a solubilizing group; it is a
pharmacodynamic driver.

e Chemical Name: 2-Morpholinecarboxamide hydrochloride
e Molecular Formula:

[1]

o Key Feature: The C2-chiral center. The (S)-enantiomer is frequently the bioactive conformer
in PI3K inhibitors, directing the morpholine oxygen to engage in critical hinge-region binding.

Pharmacophore Advantages

Property Mechanism of Action Impact on Drug Design
N Hydrophilic ether oxygen + Reduces logD; improves oral
Solubility ) ) o
Amide H-bond donors bioavailability.
] - C2-substitution sterically Prolongs
Metabolic Stability ] ]
hinders N-dealkylation (Half-life)

Directional H-bonding via

o Increases potency/selectivity
Target Binding Amide

(e.g., in kinase hinge regions).

Synthetic Discovery Pathways

The "discovery" of this molecule in a process context refers to the evolution from low-yielding
cyclizations to stereoselective synthesis. We present the two primary routes: the Chiral Pool
Route (Serine-derived) and the Industrial Cyclization Route.

Pathway A: The Serine "Chiral Pool" Route (High
Precision)

This is the preferred method for drug discovery campaigns requiring high enantiomeric excess
(ee > 98%).

Mechanism:
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Starting Material: L-Serine methyl ester.

N-Alkylation: Reaction with chloroacetyl chloride or glyoxal equivalents.

Cyclization: Intramolecular displacement to form the morpholine ring.

Amidation: Conversion of the ester to the primary amide.

Pathway B: The Industrial Resolution Route

Used for bulk production where cost is paramount, and chiral resolution (via tartaric acid) is
feasible.

Visualization: Synthesis Workflow

The following diagram illustrates the stereoselective synthesis logic from L-Serine.

L-Serine Methyl Ester N-(2-Chloroethyl)

e-2- ¢
(Starting Material) Intermediate carboxylic acid ester (NH3/MeOH) HCI Salt

Click to download full resolution via product page

Caption: Stereoselective synthesis pathway from L-Serine to (S)-2-Morpholinecarboxamide
HCI.

Detailed Experimental Protocol

This protocol describes the synthesis of (S)-2-Morpholinecarboxamide Hydrochloride,
prioritizing the preservation of the chiral center derived from L-Serine.

Phase 1: Ring Construction (The Critical Step)

Objective: Synthesize (S)-4-benzyl-2-(methoxycarbonyl)morpholine (Protected Intermediate).

e Reactants: L-Serine methyl ester hydrochloride (1.0 eq), N-Benzyl-2-chloroethylamine (1.1
eq),

(2.5 eq).
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» Solvent: Acetonitrile (MeCN) or DMF.

e Procedure:

[¢]

Suspend L-Serine methyl ester and base in MeCN.

[¢]

Add N-Benzyl-2-chloroethylamine dropwise at 0°C to prevent polymerization.

[e]

Reflux at 80°C for 16 hours. Note: Monitoring by TLC is crucial here to observe the
disappearance of the serine spot.

[e]

Workup: Filter inorganic salts. Concentrate filtrate. Purify via silica gel chromatography
(Hexane/EtOAC).

Phase 2: Amidation & Deprotection

Objective: Convert ester to amide and remove benzyl protection.

e Ammonolysis:

o

Dissolve the morpholine ester in Methanol (MeOH).

[¢]

Bubble anhydrous

gas through the solution at 0°C until saturation.

Seal the vessel and stir at Room Temperature (RT) for 24 hours.

[¢]

[e]

Validation: IR spectroscopy should show the disappearance of the ester carbonyl (
) and appearance of the amide doublet (
)-
e Hydrogenolysis (Debenzylation):
o Catalyst: 10% Pd/C (wet).

o Atmosphere:
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gas (1 atm or balloon pressure).

o Solvent: MeOH.

o Stir for 12 hours. Filter through Celite.

Phase 3: Salt Formation (The Product)

Objective: Isolate the stable Hydrochloride salt.

Add 4M HCI in dioxane dropwise at 0°C.

A white precipitate will form immediately.

Drying: Vacuum dry at 40°C over

Dissolve the free base oil in minimal dry 1,4-dioxane or Ethanol.

Filtration: Collect the solid under inert atmosphere (hygroscopic).

Quality Control & Characterization

To ensure the material is suitable for high-stakes drug discovery (e.g., PI3K inhibition assays),

the following specifications must be met.

Test Method Acceptance Criteria
NMR ( Diagnostic dd at
Identity
) 4.2-4.4 ppm (H-2 proton).
) ) ) > 98% ee (Enantiomeric
Chiral Purity Chiral HPLC
Excess).
Salt Stoichiometry Argentometric Titration 0.95 - 1.05 eq (Mono-HCI).

Water Content

Karl Fischer

< 1.0% (Material is
hygroscopic).
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Diagnostic NMR Signals[2]

e H-2 Proton: The proton at the chiral center (C2) usually appears as a doublet of doublets
(dd) around 4.2 ppm, shifted downfield due to the electron-withdrawing amide and oxygen.

e Amide Protons: In DMSO-

, distinct broad singlets at ~7.5 ppm (often exchangeable with

)-

Therapeutic Application Logic: PI3K Inhibitors

The discovery of 2-morpholinecarboxamide was pivotal for the development of Isoform-
Selective PI3K Inhibitors.

Mechanism of Binding

In PI3K

inhibitors (e.g., analogs of AZD8186), the morpholine oxygen acts as a hydrogen bond
acceptor for the hinge region (Val851 in PI3K

numbering). The 2-carboxamide group projects into the solvent-exposed region, improving
solubility without incurring a steric penalty.
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Caption: Pharmacophore interaction map of 2-morpholinecarboxamide in kinase binding
pockets.
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¢ Chiral Resolution & Synthesis
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o Source: Patent WO2010046808A2.
o Relevance: Describes industrial scaling and salt form

e General Morpholine Synthesis Reviews

o Source: Organic Chemistry Portal. "Synthesis of Morpholines."”

o Relevance: Provides alternative routes via vinyl sulfonium salts and amino alcohols.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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